Cas no 1267012-66-7 (1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1267012-66-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6239435
• PubChem ID: 82116708
• Update Time: 2025-05-24

1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1825893
• 1267012-66-7
• 1-[(2,5-dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H16O4/c1-16-10-3-4-11(17-2)9(7-10)8-13(5-6-13)12(14)15/h3-4,7H,5-6,8H2,1-2H3,(H,14,15)
• InChI Key： GVAXOWXDSNAJNH-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=C(C=CC=2OC)OC)CC1)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid

1-(2,5-Dimethoxyphenyl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1267012-66-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of cyclopropane-containing carboxylic acids, which have garnered attention due to their unique structural properties and bioactivity. The cyclopropane ring is a key structural feature that contributes to the molecule's stability and reactivity, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design. The compact and strained structure of the cyclopropane ring allows for unique interactions with biological targets, potentially leading to novel therapeutic agents. For instance, researchers have explored the use of cyclopropane-containing carboxylic acids in anti-inflammatory and anticancer drug development. The 2,5-dimethoxyphenyl group attached to the cyclopropane ring further enhances the molecule's pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. This method not only improves yield but also ensures high purity, which is critical for downstream applications in pharmaceutical research.

In terms of applications, this compound has shown promise in several areas. In the field of materials science, its unique electronic properties make it a candidate for use in organic electronics. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research has also focused on its potential as a building block for constructing more complex molecular architectures, such as supramolecular assemblies.

From an environmental perspective, the development of sustainable synthesis routes for 1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid is a growing area of interest. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production. For example, researchers have investigated the use of biodegradable solvents and enzymatic catalysts to achieve more eco-friendly manufacturing processes.

Looking ahead, the future of this compound lies in its continued exploration across diverse disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new functionalities and applications. As research progresses, it is anticipated that 1-(2,5-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid will play an increasingly important role in advancing both scientific understanding and technological innovation.